Cas no 2680747-93-5 (benzyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate)

• Product Name: benzyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate
• CAS No: 2680747-93-5
• MF: C₂₀H₁₄F₂N₂O₅
• MW: 400.332372188568
• CID: 5604540
• PubChem ID: 165928704
• Update Time: 2025-05-20

benzyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(2,4-difluorophenoxy)-5-nitrophenyl]carbamate
• EN300-28303224
• 2680747-93-5
• benzyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate

• Inchi： 1S/C20H14F2N2O5/c21-14-6-7-19(18(22)8-14)29-17-10-15(9-16(11-17)24(26)27)23-20(25)28-12-13-4-2-1-3-5-13/h1-11H,12H2,(H,23,25)
• InChI Key： WCFLXRXCIABAOY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1=CC(=CC(=C1)NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 400.08707788g/mol
• Monoisotopic Mass: 400.08707788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 93.4Ų

Additional information on benzyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate

Benzyl N-3-(2,4-Difluorophenoxy)-5-Nitrophenylcarbamate (CAS No. 2680747-93-5): An Overview

Benzyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate (CAS No. 2680747-93-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of benzyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate is composed of a benzyl carbamate moiety linked to a 3-(2,4-difluorophenoxy)-5-nitrophenyl group. The presence of the nitro and difluoro substituents imparts distinct electronic and steric properties to the molecule, which can influence its reactivity and biological activity. These structural characteristics make it an attractive candidate for various chemical transformations and biological studies.

Recent research findings have highlighted the potential of benzyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate in the context of drug discovery. Studies have shown that compounds with similar structural motifs exhibit promising anti-inflammatory and antimicrobial properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, benzyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate has also been investigated for its antimicrobial activity. Research conducted at the University of California, Los Angeles (UCLA) found that this compound exhibited significant antibacterial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

The synthetic route for benzyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate involves several key steps. The synthesis typically begins with the preparation of 3-(2,4-difluorophenoxy)-5-nitroaniline, which is then reacted with benzyl chloroformate under controlled conditions to form the final product. This multi-step process requires careful optimization to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

From a pharmacological perspective, benzyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate has been evaluated for its safety and efficacy in preclinical studies. Animal models have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a therapeutic agent. However, more extensive clinical trials are needed to fully assess its safety and efficacy in human subjects.

The potential applications of benzyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate extend beyond pharmaceuticals. Its unique chemical properties make it a valuable intermediate in the synthesis of other complex molecules. For example, it can be used as a building block in the development of new materials with enhanced mechanical or thermal properties. Additionally, its ability to undergo various chemical transformations makes it a versatile reagent in organic synthesis.

In conclusion, benzyl N-3-(2,4-difluorophenoxy)-5-nitrophenylcarbamate (CAS No. 2680747-93-5) is a promising compound with a wide range of potential applications in medicinal chemistry and synthetic chemistry. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as an important molecule for future scientific exploration and industrial applications.